Cas no 35531-85-2 (N-[2-(cyclohexylamino)ethyl]-1,2-benzothiazole-3-carboxamide hydrochloride (1:1))
35531-85-2 structure
Product Name:N-[2-(cyclohexylamino)ethyl]-1,2-benzothiazole-3-carboxamide hydrochloride (1:1)
CAS No:35531-85-2
MF:C16H22ClN3OS
MW:339.88338136673
CID:1471015
PubChem ID:215341
Update Time:2025-04-20
N-[2-(cyclohexylamino)ethyl]-1,2-benzothiazole-3-carboxamide hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- N-[2-(cyclohexylamino)ethyl]-1,2-benzothiazole-3-carboxamide hydrochloride (1:1)
- N-Cicloesil-N-(2-(1,2-benzitosiazol-3-ilcarbossiamido)etil)amina
- 1,2-Benzisothiazole-3-carboxamide, N-(2-(cyclohexylamino)ethyl)-, monohydrochloride
- N-(2-(Cyclohexylamino)ethyl)-1,2-benzisothiazole-3-carboxamide monohydrochloride
- N-[2-(Cyclohexylamino)ethyl]-1,2-benzothiazole-3-carboxamide--hydrogen chloride (1/1)
- DTXSID30956920
- N-Cicloesil-N-(2-(1,2-benzitosiazol-3-ilcarbossiamido)etil)amina [Italian]
- 35531-85-2
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- Inchi: 1S/C16H21N3OS.ClH/c20-16(15-13-8-4-5-9-14(13)21-19-15)18-11-10-17-12-6-2-1-3-7-12;/h4-5,8-9,12,17H,1-3,6-7,10-11H2,(H,18,20);1H
- InChI Key: MESSJADDSHXFBN-UHFFFAOYSA-N
- SMILES: Cl.S1C2C=CC=CC=2C(C(NCCNC2CCCCC2)=O)=N1
Computed Properties
- Exact Mass: 339.11746
- Monoisotopic Mass: 339.1172112g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 346
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.3Ų
Experimental Properties
- PSA: 54.02
N-[2-(cyclohexylamino)ethyl]-1,2-benzothiazole-3-carboxamide hydrochloride (1:1) Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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